molecular formula C13H17ClFNO B8358771 5-chloro-N-(1-(4-fluorophenyl)ethyl)pentanamide

5-chloro-N-(1-(4-fluorophenyl)ethyl)pentanamide

Cat. No.: B8358771
M. Wt: 257.73 g/mol
InChI Key: PZGQIHZLBJOAJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-chloro-N-(1-(4-fluorophenyl)ethyl)pentanamide is a useful research compound. Its molecular formula is C13H17ClFNO and its molecular weight is 257.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H17ClFNO

Molecular Weight

257.73 g/mol

IUPAC Name

5-chloro-N-[1-(4-fluorophenyl)ethyl]pentanamide

InChI

InChI=1S/C13H17ClFNO/c1-10(11-5-7-12(15)8-6-11)16-13(17)4-2-3-9-14/h5-8,10H,2-4,9H2,1H3,(H,16,17)

InChI Key

PZGQIHZLBJOAJK-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=C(C=C1)F)NC(=O)CCCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(4-fluorophenyl)ethanamine 15b (5.0 g, 35.9 mmol) in a mixture of 10 mL of DCM and 14.5 mL of pyridine, with ice cooling, was added dropwise a solution of 6-chlorohexanoyl chloride 15a in 20 mL of DCM. After the addition was compete, cooling was removed and the resulting precipitate was stirred overnight. The reaction mixture was diluted with 100 mL of ther and washed with 100 mL of 1M HCl. The organic phase was dried over MgSO4 and concentrated to furnish 9.2 g of crude 5-chloro-N-(1-(4-fluorophenyl)ethyl)pentanamide 15c which was used in the next step without purification.
Quantity
5 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
14.5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
reactant
Reaction Step Two

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